Cas no 1105213-06-6 (3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine)

• Product Name: 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine
• CAS No: 1105213-06-6
• MF: C₂₆H₂₉N₅O₄
• MW: 475.53956580162
• CID: 5779138
• Update Time: 2025-07-09

3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• [4-(furan-2-carbonyl)piperazin-1-yl]-[1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidin-3-yl]methanone
• 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine

• Inchi： 1S/C26H29N5O4/c1-34-21-8-6-19(7-9-21)22-10-11-24(28-27-22)31-12-2-4-20(18-31)25(32)29-13-15-30(16-14-29)26(33)23-5-3-17-35-23/h3,5-11,17,20H,2,4,12-16,18H2,1H3
• InChI Key： CRBRUQWTBJAKLZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=CO2)=O)CC1)(C1CCCN(C2=NN=C(C3=CC=C(OC)C=C3)C=C2)C1)=O

Computed Properties

• Exact Mass: 475.222
• Monoisotopic Mass: 475.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2

Additional information on 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine

Comprehensive Analysis of 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine (CAS No. 1105213-06-6)

The compound 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine (CAS No. 1105213-06-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique piperazine and piperidine moieties, combined with a furan-2-carbonyl group and a 4-methoxyphenyl substituent, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for small-molecule therapeutics with high specificity and low toxicity has surged, driven by advancements in precision medicine and personalized healthcare. The compound’s pyridazine core is a notable feature, as this heterocycle is frequently employed in the design of central nervous system (CNS) drugs and anti-inflammatory agents. Additionally, the presence of a methoxy group enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability.

The synthesis of 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in the literature, but optimization is often required to achieve high yields and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing this compound and ensuring its suitability for further biological evaluation.

One of the most frequently asked questions in online forums and scientific databases is whether this compound exhibits selective binding affinity for specific protein targets. Preliminary studies suggest that its piperazine-1-carbonyl fragment may interact with serotonin receptors, which could open doors for applications in neurodegenerative diseases or mood disorders. However, comprehensive in vitro and in vivo studies are still needed to validate these hypotheses.

From an industrial perspective, 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine is also of interest due to its potential as a chemical probe or intermediate in the synthesis of more complex drug candidates. Its furan and pyridazine rings are versatile building blocks that can be modified to enhance target engagement or reduce off-target effects. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), which emphasizes the iterative optimization of small molecular fragments.

Environmental and safety considerations are another hot topic among researchers. While 1105213-06-6 is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize risks. The compound’s biodegradability and ecotoxicity profiles are yet to be fully elucidated, which underscores the importance of green chemistry principles in its synthesis and application.

In conclusion, 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(4-methoxyphenyl)pyridazine represents a fascinating area of research with broad implications for pharmaceutical development and chemical biology. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in the context of drug repurposing and target identification. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the next generation of therapeutic agents.